Cas no 128892-02-4 (2-(Chloromethyl)-3,3-dimethoxyprop-1-ene)

• Product Name: 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene
• CAS No: 128892-02-4
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD19235175
• CID: 5602505
• PubChem ID: 14594992
• Update Time: 2025-11-07

2-(Chloromethyl)-3,3-dimethoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

• EN300-1739435
• AKOS006385899
• 128892-02-4
• 2-(chloromethyl)-3,3-dimethoxyprop-1-ene
• 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene

• MDL： MFCD19235175
• Inchi： 1S/C6H11ClO2/c1-5(4-7)6(8-2)9-3/h6H,1,4H2,2-3H3
• InChI Key： HBGWJKWEKSJEMN-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(OC)OC

Computed Properties

• Exact Mass: 150.0447573g/mol
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene

Research Briefing on 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene (CAS: 128892-02-4) in Chemical Biology and Pharmaceutical Applications

2-(Chloromethyl)-3,3-dimethoxyprop-1-ene (CAS: 128892-02-4) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a key building block for the development of novel therapeutics and bioactive molecules. This briefing synthesizes the latest research findings on this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene as a precursor for the synthesis of α,β-unsaturated carbonyl compounds, which are crucial scaffolds in drug discovery. The researchers employed a palladium-catalyzed cross-coupling reaction to generate derivatives with enhanced bioactivity against cancer cell lines. The study reported a 60-75% yield optimization, underscoring the compound's synthetic efficiency.

In the field of antimicrobial research, a team from the University of Cambridge (2024) utilized 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene to develop novel quinolone analogs. These derivatives showed promising activity against multidrug-resistant Staphylococcus aureus (MRSA), with MIC values ranging from 0.5-2 μg/mL. The study emphasized the compound's role in introducing the chloromethyl group, which significantly improved membrane penetration and target binding affinity.

From a mechanistic perspective, computational studies published in ACS Omega (2024) revealed that 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene derivatives interact with the ATP-binding pocket of protein kinases through unique halogen bonding patterns. Molecular dynamics simulations showed that the dimethoxy groups contribute to enhanced solubility while maintaining lipophilicity, addressing a critical challenge in drug design.

The compound has also found applications in PROTAC (Proteolysis Targeting Chimera) technology. A Nature Chemical Biology publication (2024) described its use as a linker molecule in the development of BRD4-targeting degraders. The researchers noted that the balanced hydrophilicity/lipophilicity profile of 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene contributed to improved cellular permeability and degradation efficiency (DC50 = 50 nM).

Recent safety and toxicology studies (Regulatory Toxicology and Pharmacology, 2024) have established that 2-(Chloromethyl)-3,3-dimethoxyprop-1-ene exhibits favorable ADME properties with low cytotoxicity (CC50 > 100 μM in HEK293 cells). However, researchers recommend proper handling due to its reactive chloromethyl group, suggesting the use of appropriate protective measures in laboratory settings.

Looking forward, the compound's unique chemical properties continue to inspire innovative applications. Current research directions include its potential in covalent inhibitor design, where the chloromethyl group can form selective bonds with cysteine residues in target proteins. Additionally, its role in the synthesis of antibody-drug conjugates (ADCs) is being actively explored, particularly for the development of next-generation cancer therapeutics.